Cas no 241151-55-3 (1,3-Bis(trifluoromethyl)-4,6-dibromobenzene)

• Product Name: 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene
• CAS No: 241151-55-3
• MF: C₈H₂Br₂F₆
• MW: 371.899901866913
• CID: 4711662
• Update Time: 2025-10-29

1,3-Bis(trifluoromethyl)-4,6-dibromobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-4,6-bis(trifluoromethyl)benzene
• 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene

• Inchi： 1S/C8H2Br2F6/c9-5-2-6(10)4(8(14,15)16)1-3(5)7(11,12)13/h1-2H
• InChI Key： ZASXVMTVEQRNSS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 224
• Topological Polar Surface Area: 0

Additional information on 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene

1,3-Bis(trifluoromethyl)-4,6-dibromobenzene: A Comprehensive Overview

The compound 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene (CAS No. 241151-55-3) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups at the 1 and 3 positions of the benzene ring and two bromine atoms at the 4 and 6 positions. The combination of these substituents imparts distinctive electronic and physical properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic properties of aromatic compounds. The presence of these groups in 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene significantly enhances the electron-withdrawing effects, which can be advantageous in various chemical reactions. For instance, this compound has been explored as a precursor in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. The bromine atoms at the 4 and 6 positions further contribute to the compound's reactivity and versatility in chemical transformations.

The synthesis of 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene involves a multi-step process that typically includes bromination and trifluoromethylation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The compound's stability under various conditions has been extensively studied, with findings indicating that it is relatively stable under ambient conditions but can undergo specific reactions under controlled environments.

In terms of applications, 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene has found significant use in the development of novel materials for electronic devices. Its unique electronic properties make it an ideal candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit excellent charge transport properties, paving the way for their integration into next-generation electronic devices.

Moreover, the compound has been utilized in medicinal chemistry as a building block for designing bioactive molecules. The trifluoromethyl groups are known to enhance pharmacokinetic properties such as bioavailability and metabolic stability. By incorporating 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene into drug design strategies, researchers have successfully synthesized compounds with potential therapeutic applications in oncology and infectious diseases.

Environmental considerations are also a critical aspect of research involving 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene. Studies have been conducted to assess its biodegradability and potential environmental impact. These investigations are essential for ensuring sustainable practices in the synthesis and application of this compound.

In conclusion, 1,3-Bis(trifluoromethyl)-4,6-dibromobenzene (CAS No. 241151-55-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its potential uses and optimizations, this compound is poised to play an increasingly important role in advancing modern science and technology.